Cas no 1043687-82-6 (2-amino-2-(3,4-dichlorophenyl)propanoic acid)

• Product Name: 2-amino-2-(3,4-dichlorophenyl)propanoic acid
• CAS No: 1043687-82-6
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• MDL: MFCD09937126
• CID: 5205527
• PubChem ID: 24698309
• Update Time: 2025-06-29

2-amino-2-(3,4-dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3,4-dichlorophenyl)propanoic acid

• MDL： MFCD09937126
• Inchi： 1S/C9H9Cl2NO2/c1-9(12,8(13)14)5-2-3-6(10)7(11)4-5/h2-4H,12H2,1H3,(H,13,14)
• InChI Key： IBUQLJLHWNSERX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)(C1=CC=C(Cl)C(Cl)=C1)C

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(3,4-dichlorophenyl)propanoic acid

2-Amino-2-(3,4-Dichlorophenyl)Propanoic Acid: A Comprehensive Overview

2-Amino-2-(3,4-Dichlorophenyl)Propanoic Acid (CAS No. 1043687-82-6) is a significant compound in the field of organic chemistry, particularly in the synthesis of biologically active molecules. This compound has garnered attention due to its unique structure and potential applications in drug discovery and material science. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

The molecular formula of 2-amino-2-(3,4-dichlorophenyl)propanoic acid is C9H9Cl2NO2. Its structure consists of a propanoic acid backbone with an amino group attached to the second carbon atom. The phenyl ring is substituted with two chlorine atoms at the 3 and 4 positions, which significantly influences its chemical reactivity and biological activity. This substitution pattern not only enhances the compound's stability but also introduces electronic effects that can modulate its interactions with biological systems.

Recent studies have highlighted the importance of 2-amino-2-(3,4-dichlorophenyl)propanoic acid in the development of new therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including antibiotics and anticancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation.

The synthesis of 2-amino-2-(3,4-dichlorophenyl)propanoic acid involves multi-step reactions that require precise control over reaction conditions. A common approach involves the nucleophilic substitution of a suitable chlorinated aromatic compound with an amino group followed by carboxylation to introduce the propanoic acid moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of biological activity, 2-amino-2-(3,4-dichlorophenyl)propanoic acid has shown promise in several areas. For example, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, studies have indicated that this compound may play a role in modulating neurotransmitter systems, making it a candidate for treating neurodegenerative diseases such as Alzheimer's.

The pharmacokinetic properties of 2-amino-2-(3,4-dichlorophenyl)propanoic acid are also under scrutiny. Researchers are exploring its absorption, distribution, metabolism, and excretion profiles to better understand its suitability as a drug candidate. Preliminary results suggest that it has favorable bioavailability when administered orally, which is a critical factor for drug development.

From a safety standpoint, 2-amino-2-(3,4-dichlorophenyl)propanoic acid has been subjected to rigorous toxicological evaluations. These studies indicate that it exhibits low toxicity at therapeutic doses, though further long-term studies are required to fully assess its safety profile.

In conclusion, 2-amino-2-(3,4-dichlorophenyl)propanoic acid (CAS No. 1043687-82-6) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structure and promising biological activities make it a valuable tool for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial applications.